Cas no 500878-65-9 (2,6-Dithiaspiro[3.3]heptane, 2,2,6,6-tetraoxide)

2,6-Dithiaspiro[3.3]heptane, 2,2,6,6-tetraoxide structure
500878-65-9 structure
Product Name:2,6-Dithiaspiro[3.3]heptane, 2,2,6,6-tetraoxide
CAS No:500878-65-9
MF:C5H8O4S2
MW:196.244619369507
CID:365754
PubChem ID:316278
Update Time:2025-04-19

2,6-Dithiaspiro[3.3]heptane, 2,2,6,6-tetraoxide Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dithiaspiro[3.3]heptane, 2,2,6,6-tetraoxide
    • 2λ<sup>6</sup>,6λ<sup>6</sup>-dithiaspiro[3.3]heptane 2,2,6,6-tetraoxide
    • NSC243810
    • SCHEMBL3137029
    • DTXSID00311542
    • NSC-243810
    • 500878-65-9
    • Inchi: 1S/C5H8O4S2/c6-10(7)1-5(2-10)3-11(8,9)4-5/h1-4H2
    • InChI Key: XTGAQCRZNWHIRQ-UHFFFAOYSA-N
    • SMILES: S1(CC2(CS(C2)(=O)=O)C1)(=O)=O

Computed Properties

  • Exact Mass: 195.98644
  • Monoisotopic Mass: 195.98640108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 85Ų

Experimental Properties

  • PSA: 68.28
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